Europine

Specification

• CAS No.: 570-19-4
• Molecular Formula: C16H27NO6·HCl
• Molecular Weight: 329.39 g/mol
• IUPAC Name: [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-methoxyethyl]-3-methylbutanoate
• Standard InChI: InChI=1S/C16H27NO6/c1-10(22-4)16(21,15(2,3)20)14(19)23-9-11-5-7-17-8-6-12(18)13(11)17/h5,10,12-13,18,20-21H,6-9H2,1-4H3/t10-,12-,13+,16-/m0/s1
• Standard InChI Key: ZNEMYFCJOCCUJN-VFFTVRQLSA-N
• Isomeric SMILES: C[C@@H]([C@](C(=O)OCC1=CCN2[C@H]1[C@H](CC2)O)(C(C)(C)O)O)OC
• SMILES: CC(C(C(=O)OCC1=CCN2C1C(CC2)O)(C(C)(C)O)O)OC
• Canonical SMILES: CC(C(C(=O)OCC1=CCN2C1C(CC2)O)(C(C)(C)O)O)OC

Introduction

Europine is a pyrrolizidine alkaloid, a class of compounds known for their presence in various plant species. It is specifically identified in plants such as Heliotropium ellipticum and Heliotropium arbainense. This article aims to provide a comprehensive overview of europine, including its chemical properties, biological activities, and occurrence in nature.

Biological Activities and Occurrence

Pyrrolizidine alkaloids, including europine, are known for their potential toxicity and biological activities. They are often found in plants used in traditional medicine or as food sources, which can lead to exposure through dietary intake. Europine and its N-oxide form are reported to occur more frequently and in higher concentrations than their N-oxide counterparts in some studies.

Europine N-Oxide

Europine N-oxide is a related compound with a molecular formula of C16H27NO7 and a molecular weight of 345.39 g/mol. Its IUPAC name is (7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl)methyl 2,3-dihydroxy-2-(1-methoxyethyl)-3-methylbutanoate. The N-oxide form is also known by several synonyms, including NSC-282143.

Comparison of Europine and Europine N-Oxide

Property	Europine	Europine N-Oxide
Molecular Formula	C16H27NO6	C16H27NO7
Molecular Weight	329.39 g/mol	345.39 g/mol
CAS Number	570-19-4	65582-53-8

Research Findings and Implications

Research on pyrrolizidine alkaloids like europine highlights their potential health risks due to their hepatotoxicity and possible carcinogenic effects. Studies on the occurrence of these compounds in food sources emphasize the need for monitoring and regulation to ensure consumer safety.